4-(4-Chlorophenyl)-2-(2,4-dichlorophenyl)-4-oxobutanenitrile

• IUPAC Name: 4-(4-chlorophenyl)-2-(2,4-dichlorophenyl)-4-oxobutanenitrile
• InChI: InChI=1S/C16H10Cl3NO/c17-12-3-1-10(2-4-12)16(21)7-11(9-20)14-6-5-13(18)8-15(14)19/h1-6,8,11H,7H2
• InChI Key: SPUZUBYKUPGPAX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CC(C#N)C2=C(C=C(C=C2)Cl)Cl)Cl
• Molecular Formula: C16H10Cl3NO
• Molecular Weight: 338.6 g/mol

Description

4-(4-Chlorophenyl)-2-(2,4-dichlorophenyl)-4-oxobutanenitrile, also known as 4-chloro-2,4-dichlorophenyl oxobutanoic acid nitrile (4-CPDB), is a chemical compound that has been studied for its potential applications in scientific research. 4-CPDB is a synthetic compound that can be prepared through a variety of synthetic methods, and its structure consists of a nitrile group attached to a four-carbon chain containing two phenyl rings. 4-CPDB has been studied for its potential applications in various fields, including biochemistry, pharmacology, and toxicology.

Scientific Research Applications

Synthesis and Reactivity

• The reactivity of 4-Phenyl-3-oxobutanenitrile derivatives has been utilized for synthesizing polyfunctionally substituted heterocycles, showing versatility in forming new chemical structures (Khalik, 1997).

Structural and Spectroscopic Analysis

• Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT) calculations have provided insights into the molecular structure, spectroscopic characterization, and electronic properties of related compounds, highlighting their potential in nonlinear optical (NLO) applications and biological potentials (Wazzan et al., 2016).

Antimicrobial Activity

• Copolymers synthesized from related methacrylate derivatives demonstrated antimicrobial effects against various microorganisms, suggesting their potential use in developing new antimicrobial materials (Patel et al., 2006).

Environmental Remediation

• Advanced oxidation processes (AOPs) have been studied for the degradation of chlorophenols, a group to which related compounds belong, showing effective mineralization and suggesting pathways for environmental cleanup of chlorinated organic pollutants (Benítez et al., 2000).

Photocatalytic Applications

• Nanocomposites have been developed for the photocatalytic decomposition of chlorophenols in water, indicating the utility of such materials in the degradation of toxic organic contaminants (Singh et al., 2017).

Analytical and Sensing Techniques

• Photoelectrochemical sensors based on heterojunction nanomaterials have been designed for the detection of chlorophenols, demonstrating high sensitivity, specificity, and stability, which are crucial for monitoring water quality (Yan et al., 2019).